Cas no 64252-08-0 (Quinoxaline-5,6,7,8-d4)

Quinoxaline-5,6,7,8-d4 is a stable, deuterated derivative of quinoxaline. Its high deuteration significantly reduces the NMR chemical shift anisotropy, enhancing spectral resolution in NMR studies. The compound's structural stability and unique deuteration properties make it an ideal tool for advanced structural elucidation and analytical research.
Quinoxaline-5,6,7,8-d4 structure
Quinoxaline-5,6,7,8-d4 structure
Product Name:Quinoxaline-5,6,7,8-d4
CAS No:64252-08-0
MF:C8H6N2
MW:134.171288013458
CID:499986
PubChem ID:102602170
Update Time:2025-07-27

Quinoxaline-5,6,7,8-d4 Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline-5,6,7,8-d4(9CI)
    • QUINOXALINE-5,6,7,8-D4
    • D98005
    • Quinoxaline-d4
    • HY-W018677S
    • 64252-08-0
    • 5,6,7,8-tetradeuterioquinoxaline
    • CS-0626207
    • Quinoxaline-5,6,7,8-d4
    • Inchi: 1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H/i1D,2D,3D,4D
    • InChI Key: XSCHRSMBECNVNS-RHQRLBAQSA-N
    • SMILES: N1C=CN=C2C([2H])=C([2H])C([2H])=C([2H])C=12

Computed Properties

  • Exact Mass: 134.078205184g/mol
  • Monoisotopic Mass: 134.078205184g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 25.8Ų

Quinoxaline-5,6,7,8-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 81.00 2023-09-06
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